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Compound of Interest

Compound Name: PIGMENT YELLOW 151

Cat. No.: B1582919 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Pigment Yellow 151 (CAS No.

31837-42-0). The following procedural guidance covers personal protective equipment,

handling, storage, disposal, and emergency protocols.

Physicochemical and Toxicological Data
A summary of key quantitative data for Pigment Yellow 151 is provided below for easy

reference.
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Property Value Citations

Physical State Solid, Powder [1][2]

Appearance Yellow [1][2]

Molecular Formula C18H15N5O5 [3][4]

Molecular Weight 381.34 g/mol [3][4]

Melting Point >= 320 °C [1][2]

Density 1.557 - 1.57 g/cm³ at 23 °C [1][2][3]

Water Solubility 17.8 µg/L at 25 °C [1][2]

Acute Oral Toxicity (Rat) LD50 > 5000 mg/kg bw [1][2]

Acute Inhalation Toxicity (Rat) LC50 > 1274 mg/m³ air [1][2]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is crucial to ensure safety

when handling Pigment Yellow 151.
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PPE Category Specification Citations

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[1]

Skin Protection

Wear impervious and

fire/flame-resistant clothing.

Chemical impermeable gloves

are required.

[1][2]

Hand Protection

Wear suitable rubber gloves.

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[3][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator. A dust

mask is recommended for

handling large quantities.

[1][4]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place.[1][2]

Avoid the formation of dust and aerosols.[1][2]

Keep away from sources of ignition and take precautionary measures against static

discharges.[5]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store apart from foodstuff containers or incompatible materials.[1][2]

Disposal Plan:
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Dispose of the product in accordance with federal, state, and local regulations.[3][5]

Adhered or collected material should be promptly disposed of in suitable, closed containers.

[1][2]

Do not let the product enter drains or sewer systems.[1][2][5]

Contaminated packaging should be handled in the same manner as the product itself and

may be recycled after being thoroughly emptied.[3][6]

Emergency Procedures
In the event of accidental exposure, follow these immediate first-aid measures.

Exposure Route First-Aid Protocol Citations

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][2][7]

Skin Contact

Immediately take off

contaminated clothing. Wash

the affected area with soap

and plenty of water. If irritation

persists, consult a doctor.

[1][7]

Eye Contact

Rinse with pure water for at

least 15 minutes, ensuring to

flush under the eyelids.

Consult a doctor.

[1][8]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1][2]
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Spill Response: For a minor spill, avoid dust formation and use personal protective equipment.

[1][2] Collect the material and place it in a suitable, closed container for disposal.[1][2] For a

major spill, evacuate the area and contact emergency services.[2]

Visual Workflow for Handling Pigment Yellow 151
The following diagram outlines the standard operating procedure for safely handling Pigment
Yellow 151 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.echemi.com/sds/pigment-yellow-151-temppid160705003983.html
https://www.chemicalbook.com/msds/pigment-yellow-151.htm
https://www.echemi.com/sds/pigment-yellow-151-temppid160705003983.html
https://www.chemicalbook.com/msds/pigment-yellow-151.htm
https://www.chemicalbook.com/msds/pigment-yellow-151.htm
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Impervious Clothing
- Chemical Resistant Gloves

- Respirator (if needed)

Handling & Use

Weighing and Transfer
(in ventilated area)

Experimental Procedure

Cleanup & Decontamination

Decontaminate Work Surfaces

Waste Disposal

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling Pigment Yellow 151.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1582919?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/pigment-yellow-151-temppid160705003983.html
https://www.chemicalbook.com/msds/pigment-yellow-151.htm
https://www.cncolorchem.com/upLoad/file/20240923/17270771962858854.pdf
https://wap.guidechem.com/msds/31837-42-0.html
http://www.sypigment.com/msds/Pigment-Yellow-151.pdf
https://www.zeyachem.net/wp-content/uploads/Pigment-yellow-151-MSDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b1582919#personal-protective-equipment-for-handling-pigment-yellow-151
https://www.benchchem.com/product/b1582919#personal-protective-equipment-for-handling-pigment-yellow-151
https://www.benchchem.com/product/b1582919#personal-protective-equipment-for-handling-pigment-yellow-151
https://www.benchchem.com/product/b1582919#personal-protective-equipment-for-handling-pigment-yellow-151
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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